Cas no 341968-11-4 (4-Methyl-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide)

• Product Name: 4-Methyl-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide
• CAS No: 341968-11-4
• MF: C₁₅H₁₅N₃O₃S₂
• MW: 349.42790055275
• CID: 5025877
• Update Time: 2023-08-25

4-Methyl-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide
• 4-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide
• 4-Methyl-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide

• Inchi： 1S/C15H15N3O3S2/c1-10-3-5-11(6-4-10)15(19)17-16-12-9-23(20,21)18(2)13-7-8-22-14(12)13/h3-8H,9H2,1-2H3,(H,17,19)/b16-12+
• InChI Key： UDGKEFCCOHWYAU-FOWTUZBSSA-N
• SMILES： S1(C/C(/C2=C(C=CS2)N1C)=N\NC(C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 592
• XLogP3: 2.5
• Topological Polar Surface Area: 116